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Compound of Interest

Compound Name: AX20017

Cat. No.: B15568479 Get Quote

AX20017 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and storage of AX20017, a

potent and selective inhibitor of Mycobacterium tuberculosis protein kinase G (PknG).

Adherence to these guidelines is crucial for ensuring the integrity and activity of the compound

in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for AX20017 powder?

For long-term storage, the solid powder form of AX20017 should be stored at -20°C. Under

these conditions, the compound is expected to be stable for up to three years.

Q2: How should I store stock solutions of AX20017?

Stock solutions of AX20017, typically prepared in dimethyl sulfoxide (DMSO), should be stored

at -80°C for up to two years or at -20°C for up to one year.[1] To prevent degradation from

repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-

use vials.[1]

Q3: What is the recommended solvent for preparing AX20017 stock solutions?

DMSO is the recommended solvent for preparing stock solutions of AX20017.[2] A solubility of

up to 32 mg/mL (121.06 mM) in DMSO has been reported.[2] For complete dissolution,
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sonication may be beneficial.[2]

Q4: Can I store AX20017 solutions at room temperature or 4°C?

There is limited data available on the stability of AX20017 in solution at room temperature or

4°C. As a best practice, it is recommended to prepare aqueous working solutions fresh for each

experiment from a frozen DMSO stock. Avoid storing AX20017 in aqueous buffers or media for

extended periods to prevent potential degradation or precipitation.

Q5: Is AX20017 sensitive to light?

While specific data on the light sensitivity of AX20017 is not readily available, it is a general

laboratory best practice to protect all chemical compounds from prolonged exposure to light.

Compounds that require light protection are often shipped in amber glass bottles.

Q6: I received my shipment of AX20017 powder, and the ice pack has melted. Is the

compound still viable?

Yes, the compound is likely still viable. Generally, the powder form of chemical compounds is

not highly sensitive to short-term temperature fluctuations during shipping. The use of blue ice

is primarily to prevent exposure to extreme temperatures.
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Issue Possible Cause Recommended Solution

Compound will not dissolve in

DMSO.

1. DMSO has absorbed

moisture. 2. Concentration is

too high.

1. Use fresh, anhydrous

DMSO. 2. Gently warm the

solution and/or use sonication

to aid dissolution.

Precipitation observed upon

dilution into aqueous buffer or

cell culture media.

The final concentration of

AX20017 exceeds its solubility

limit in the aqueous

environment.

1. Lower the final

concentration of AX20017. 2.

Ensure vigorous mixing of the

aqueous solution while adding

the DMSO stock. 3. The

presence of serum (e.g., FBS)

in cell culture media can help

to stabilize hydrophobic

compounds.

Inconsistent experimental

results.

1. Repeated freeze-thaw

cycles of the stock solution. 2.

Improper storage of the stock

solution. 3. Degradation of the

compound in working

solutions.

1. Aliquot stock solutions into

single-use volumes to

minimize freeze-thaw cycles.

2. Ensure stock solutions are

stored at the recommended

temperatures (-20°C or -80°C).

3. Prepare fresh working

solutions for each experiment.

Stability and Storage Conditions Summary
Form

Storage
Temperature

Shelf Life
Recommended
Solvent

Powder -20°C 3 years N/A

In Solvent (Stock

Solution)
-80°C 2 years DMSO

-20°C 1 year DMSO
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Preparation of a 10 mM Stock Solution in DMSO

Materials:

AX20017 powder (MW: 264.34 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated scale

Sonicator (optional)

Procedure:

1. Equilibrate the AX20017 vial to room temperature before opening to prevent

condensation.

2. Weigh out the desired amount of AX20017 powder using a calibrated scale. For example,

to prepare 1 mL of a 10 mM stock solution, weigh out 2.64 mg of AX20017.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution thoroughly. If necessary, sonicate the vial for short intervals to ensure

complete dissolution.

5. Once fully dissolved, aliquot the stock solution into single-use, sterile vials.

6. Store the aliquots at -20°C or -80°C.
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AX20017 Handling and Storage Workflow
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AX20017 Mechanism of Action

Mycobacterium tuberculosis

Protein Kinase G (PknG)
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Blockade of Phagosome-Lysosome Fusion

mediates

Lysosomal Degradation

AX20017

inhibits

promotes

Intracellular Survival

leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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